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Compound of Interest

Compound Name: Reactive Blue 160

Cat. No.: B1244196

Get Quote

An In-depth Technical Guide to C.I. Reactive Blue 160

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of C.I. Reactive Blue 160, a widely used diazo reactive dye in the textile

industry. The information is tailored for researchers, scientists, and professionals in drug

development and related fields who may encounter this compound in their studies, particularly

in areas of environmental science and toxicology.

Chemical Structure and Properties
Reactive Blue 160 is a complex aromatic dye characterized by the presence of two azo

groups, which act as chromophores, and two reactive dichlorotriazine rings that facilitate

covalent bonding with cellulosic fibers.[1] Its structure also incorporates multiple sulfonate

groups, imparting high water solubility, a crucial property for the dyeing process.[1]

Table 1: Physicochemical Properties of C.I. Reactive Blue 160
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Property Value Reference

IUPAC Name

pentasodium;2-[[[[3-[[4-chloro-

6-[4-[[4-chloro-6-(3-

sulfoanilino)-1,3,5-triazin-2-

yl]amino]-2,5-

disulfonatoanilino]-1,3,5-

triazin-2-yl]amino]-2-hydroxy-5-

sulfonatophenyl]diazenyl]-

phenylmethyl]diazenyl]-5-

sulfonatobenzoate

[1][2]

CAS Number 71872-76-9 [1][2][3][4][5][6]

C.I. Name Reactive Blue 160 [3][4][6]

Molecular Formula C38H23Cl2N14Na5O18S5 [1][2][3][4]

Molecular Weight 1309.9 g/mol [1][2][3]

Appearance Navy blue powder [6]

Solubility 100 g/L at 50 °C [6]

Below is a diagram representing the logical relationship of the core functional groups in

Reactive Blue 160.
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Functional groups of Reactive Blue 160.
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Experimental Protocols
Synthesis of Reactive Dyes (General Protocol)
The synthesis of reactive dyes like Reactive Blue 160 typically involves diazotization and

coupling reactions. A general procedure is as follows:

Diazotization: An aromatic amine is dissolved in an acidic solution (e.g., hydrochloric acid)

and cooled to 0-5°C. A solution of sodium nitrite is then added dropwise to form the

diazonium salt. The temperature must be carefully controlled to prevent the decomposition of

the diazonium salt.

Coupling: The diazonium salt solution is then slowly added to a solution of a coupling

component (e.g., an aromatic amine or phenol derivative) under controlled pH and

temperature conditions. The coupling reaction results in the formation of the azo dye.

Condensation: For reactive dyes containing a triazine ring, a subsequent condensation

reaction is carried out. This typically involves reacting the dye with a cyanuric chloride

derivative to introduce the reactive group.

Isolation and Purification: The synthesized dye is then isolated by salting out, followed by

filtration and drying.

Dyeing of Cotton Fabric with Reactive Dyes (General
Protocol)
The application of Reactive Blue 160 to cotton involves the formation of a covalent bond

between the dye and the hydroxyl groups of the cellulose fibers.

Preparation of the Dye Bath: The dye is dissolved in water to create the dye bath. The pH is

typically adjusted to be slightly acidic to neutral.

Exhaustion: The cotton fabric is immersed in the dye bath. An electrolyte, such as sodium

chloride or sodium sulfate, is added to promote the exhaustion of the dye onto the fabric. The

temperature is gradually raised.
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Fixation: An alkali, such as sodium carbonate or sodium hydroxide, is added to the dye bath

to raise the pH. This facilitates the chemical reaction between the reactive groups of the dye

and the hydroxyl groups of the cotton fibers, forming a covalent bond.

Washing and Soaping: After the dyeing process, the fabric is thoroughly rinsed with water to

remove any unfixed dye. A soaping treatment at a high temperature is then carried out to

remove any hydrolyzed dye and to improve the fastness properties of the dyeing.

The following diagram illustrates the general workflow for dyeing cotton with reactive dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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